Cas no 1040631-50-2 (2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 1040631-50-2
• MF: C₂₀H₁₅ClN₄O₃
• MW: 394.811103105545
• CID: 5384521
• Update Time: 2025-07-31

2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(3-methoxyphenyl)pyridazin-3-one
• 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H15ClN4O3/c1-27-16-4-2-3-14(11-16)17-9-10-19(26)25(23-17)12-18-22-20(24-28-18)13-5-7-15(21)8-6-13/h2-11H,12H2,1H3
• InChI Key： ODLRTVQEIJTQQP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2ON=C(C3=CC=C(Cl)C=C3)N=2)N=C(C2=CC=CC(OC)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 1040631-50-2)

2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 1040631-50-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of 1,2,4-oxadiazole and dihydropyridazinone moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional versatility.

The compound's molecular structure includes a 4-chlorophenyl group attached to the 1,2,4-oxadiazole ring, which is known to enhance stability and binding affinity in biological systems. Additionally, the presence of a 3-methoxyphenyl substituent on the dihydropyridazinone core contributes to its electronic properties, potentially influencing its pharmacokinetic profile. These structural features make CAS No. 1040631-50-2 a subject of ongoing studies in drug discovery and material science.

One of the most searched questions related to this compound is: "What are the potential applications of 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one?" Current research suggests that this molecule may exhibit anti-inflammatory, antimicrobial, or enzyme inhibitory properties, though comprehensive clinical data is still under investigation. Its heterocyclic framework is particularly attractive for designing small-molecule therapeutics targeting specific biological pathways.

From a synthetic chemistry perspective, the preparation of 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one involves multi-step organic transformations, including cyclocondensation and functional group interconversion. The CAS No. 1040631-50-2 is typically characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide intermediate. The chlorophenyl and methoxyphenyl groups may contribute to its activity against specific pests or pathogens. However, environmental and regulatory assessments are crucial before large-scale application.

Another frequently asked question is: "Where can I find reliable suppliers of CAS No. 1040631-50-2?" This compound is primarily available through specialty chemical manufacturers and research chemical providers who cater to pharmaceutical and academic institutions. Due to its specialized nature, it's typically offered in small quantities for research purposes.

In terms of physicochemical properties, 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one is generally a solid at room temperature with moderate solubility in organic solvents. Its melting point, logP value, and stability under various conditions are important parameters for researchers considering its formulation or biological testing.

The intellectual property landscape surrounding this compound is another area of interest. Several patents have been filed covering its synthetic methods and potential therapeutic applications, indicating its commercial value in the pharmaceutical sector. Researchers should conduct thorough patent searches before developing derivative compounds.

From a computational chemistry perspective, molecular modeling studies of CAS No. 1040631-50-2 can provide insights into its conformational flexibility, electronic distribution, and potential protein-ligand interactions. These in silico approaches are valuable for rational drug design and understanding structure-activity relationships.

Quality control is paramount when working with this compound. Analytical methods for purity assessment typically employ HPLC or UPLC techniques with appropriate detection systems. The compound's chromatographic behavior and spectral characteristics serve as important quality markers.

As research continues, the scientific community anticipates more data on the biological activity and mechanism of action of 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one. Current investigations focus on its potential interactions with various enzymatic targets and cellular receptors that could lead to therapeutic applications.

For researchers handling this compound, proper laboratory safety protocols should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, prudent handling of all chemicals is essential for workplace safety.

The global market for specialized heterocyclic compounds like CAS No. 1040631-50-2 is expected to grow, driven by increasing pharmaceutical R&D activities and demand for novel chemical entities. Market analysts track the development of such compounds as indicators of innovation in medicinal chemistry.

In conclusion, 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one represents an interesting case study in modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and emerging research applications make it a compound worth watching in coming years.